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Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

Cat. No.: B041195 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of 2-Cyano-4'-methylbiphenyl (CAS No. 114772-53-1). The following information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Identifier:

Name: 2-Cyano-4'-methylbiphenyl

Synonyms: 4'-Methyl-2-biphenylcarbonitrile, 4'-Methylbiphenyl-2-carbonitrile

Molecular Formula: C₁₄H₁₁N

Molecular Weight: 193.24 g/mol [1][2]

Hazard Identification and Classification
2-Cyano-4'-methylbiphenyl is classified as a hazardous substance. Inhalation, ingestion, or

skin contact may cause significant harm.[3][4] It is also suspected of causing reproductive harm

and can lead to organ damage with repeated or prolonged exposure.[3] The compound is very

toxic to aquatic life with long-lasting effects.[3]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child[3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

Causes damage to organs

through prolonged or repeated

exposure[3]

Hazardous to the Aquatic

Environment, Long-term
-

Very toxic to aquatic life with

long lasting effects[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[1][5][6]

Gloves must be inspected

before use.[1]

Prevents skin contact. Use

proper glove removal

technique to avoid

contaminating hands.[1]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.[3]

Protects eyes from splashes

and dust particles.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities or risk of

splashing, consider impervious

clothing.[4]

Minimizes skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust is generated.[1][3] For

nuisance exposures, a P95

(US) or P1 (EU) particle

respirator may be used. For

higher-level protection, use an

OV/AG/P99 (US) or ABEK-P2

(EU) respirator.[1]

Prevents inhalation of harmful

dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4][7]

Ensure an eyewash station and safety shower are readily accessible.[3]
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Keep incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and

acid chlorides away from the work area.[3]

Remove all sources of ignition.[8]

2. Handling the Compound:

Don all required PPE before handling.

Avoid the formation of dust.[1][3][8] If handling the solid, weigh it out carefully.

Avoid breathing dust, vapors, mist, or gas.[1][7]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[3][4][7]

Wash hands thoroughly after handling.[1][3]

3. In Case of Accidental Release:

Evacuate personnel to a safe area.[1]

Wear appropriate PPE, including respiratory protection, before addressing the spill.[1][8]

For solid spills, sweep up the material without creating dust and place it in a suitable, closed

container for disposal.[1][3]

Prevent the substance from entering drains, as it is toxic to aquatic life.[1][3][8]

Disposal Plan
Chemical waste must be managed according to local, regional, and national regulations.[3]

1. Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled, and closed container.

[1]
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Contaminated materials (e.g., gloves, wipes) should also be collected in a sealed container.

[1]

2. Disposal Method:

Contact a licensed professional waste disposal service.[1]

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Dispose of contaminated packaging as you would the unused product.[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][4][8]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Consult a physician.[1][4]

[8]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][4][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][4]

[8]

Workflow for Handling 2-Cyano-4'-methylbiphenyl
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Preparation
- Verify fume hood function
- Assemble all required PPE

- Prepare spill kit

Handling
- Don all PPE

- Weigh/handle in fume hood
- Avoid dust generation

Post-Handling
- Secure container
- Clean work area

Emergency Response
(Spill or Exposure)

- Evacuate area
- Administer first aid

- Follow spill cleanup protocol

Decontamination
- Decontaminate equipment

- Remove PPE correctly

Waste Disposal
- Segregate waste

- Label waste containers
- Store in designated area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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